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Compound of Interest

Compound Name: SBI-115

Cat. No.: B1681503

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the dissolution and use of SBI-115
in cell culture experiments. SBI-115 is a potent and selective antagonist of the G protein-
coupled bile acid receptor 1 (GPBAR1), also known as TGR5[1][2]. By blocking TGR5, SBI-115
inhibits the downstream Gs protein-mediated signaling cascade, preventing the accumulation
of cyclic AMP (cAMP)[3][4]. This mechanism makes SBI-115 a valuable tool for studying bile
acid-mediated metabolic and immune pathways, and it has shown potential in preclinical
models of polycystic liver disease and certain cancers[2][3].

Data Presentation: Solubility and Storage of SBI-115

Proper dissolution and storage of SBI-115 are critical for obtaining reliable and reproducible
experimental results. The following table summarizes the solubility of SBI-115 in various
solvents and provides recommended storage conditions.
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Parameter Solvent/Condition Value Source
N 68 mg/mL (199.54
Solubility DMSO [5]
mM)

100 mg/mL (293.44
mM) (ultrasonication [6]
may be needed)
150 mg/mL (440.17
mM) (sonication is [7]
recommended)
2 mg/mL (clear

: [4]
solution)
Water Insoluble [5]
Ethanol Insoluble [5]
Acetonitrile Soluble [1]
Storage (Powder) -20°C > 3 years [51617]
4°C 2 years [6]
Storage (Stock

o -80°C 1 year [51[7]
Solution in DMSO)
-20°C 1 month [5][6]

Note: It is crucial to use fresh, anhydrous DMSO for preparing stock solutions, as moisture can

reduce the solubility of SBI-115[5]. To avoid repeated freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller volumes for storage[5].

Experimental Protocols

Protocol 1: Preparation of a High-Concentration SBI-115
Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of SBI-115, which can

be further diluted to the desired working concentration for cell culture experiments.
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Materials:

SBI-115 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Optional: Water bath sonicator

Procedure:

Pre-warm DMSQO: Briefly warm the anhydrous DMSO to room temperature.

» Weigh SBI-115: Accurately weigh the desired amount of SBI-115 powder in a sterile
microcentrifuge tube.

e Add DMSO: Add the calculated volume of DMSO to the tube to achieve the desired stock
concentration (e.g., 100 mM).

o Dissolve: Vortex the solution vigorously until the powder is completely dissolved. If
necessary, use a water bath sonicator to aid dissolution[6][7]. Ensure the final solution is
clear.

 Sterilization: While not always necessary for a DMSO stock, if required, filter the solution
through a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 1 year) or at
-20°C for short-term storage (up to 1 month)[5][6][7].

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol details the dilution of the SBI-115 stock solution to the final working concentration
in cell culture medium.
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Materials:

e SBI-115 stock solution (from Protocol 1)

o Pre-warmed, complete cell culture medium appropriate for your cell line
 Sterile tubes

Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the SBI-115 stock solution at room
temperature.

o Calculate Dilution: Determine the volume of the stock solution required to achieve the
desired final concentration in your cell culture experiment. For example, to prepare 1 mL of a
100 uM working solution from a 100 mM stock, you would need 1 pL of the stock solution.

 Serial Dilution (Recommended): To ensure accurate and homogeneous mixing, it is
recommended to perform a serial dilution.

o First, prepare an intermediate dilution by adding a small volume of the stock solution to a
larger volume of cell culture medium.

o Then, add the appropriate volume of the intermediate dilution to your final culture volume.

¢ Final Dilution: Add the calculated volume of the SBI-115 stock or intermediate dilution to the
cell culture medium. Mix gently by pipetting or inverting the tube.

» Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without
SBI-115) to an equivalent volume of cell culture medium. This is crucial to account for any
effects of the solvent on the cells. The final concentration of DMSO in the culture medium
should typically be kept below 0.5% to avoid toxicity.

o Immediate Use: Use the freshly prepared working solution immediately for your cell culture
experiments.

Visualizations
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SBI-115 Mechanism of Action: TGR5 Signaling Pathway
Inhibition

SBI-115 Mechanism of Action
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Caption: SBI-115 acts as an antagonist to the TGR5 receptor, blocking bile acid-induced
signaling.
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Experimental Workflow: Dissolving SBI-115 for Cell
Culture

Workflow for SBI-115 Dissolution and Use

Stock Solution Preparation

1. Weigh SBI-115 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -80°C or -20°C

Working Solution Preparation

6. Thaw Stock Solution

7. Dilute in Cell Culture Medium

Cell Culture Experiment

8. Treat Cells with Working Solution 9. Include Vehicle Control (DMSO)

~N

10. Incubate and Analyze
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: SBI-115 Dissolution
for Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681503#how-to-dissolve-sbi-115-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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